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Compound of Interest

Compound Name:
n-octyldimethyl (dimethylamino)

silane

Cat. No.: B562144 Get Quote

In the realm of materials science, drug development, and microelectronics, the ability to

precisely control the surface properties of a substrate is paramount. n-

Octyldimethyl(dimethylamino)silane, a member of the organosilane family, has emerged as a

highly effective and versatile reagent for this purpose. Characterized by a unique trifunctional

structure—a reactive dimethylamino head group, a stable dimethylsilyl core, and a non-polar n-

octyl tail—this molecule serves as a powerful tool for molecular-level surface engineering.

This guide provides a comprehensive technical overview for researchers, scientists, and drug

development professionals. It moves beyond simple data recitation to explore the underlying

chemical principles, reaction mechanisms, and field-proven methodologies that make n-

octyldimethyl(dimethylamino)silane an indispensable component in the creation of advanced

functional materials. We will examine its synthesis and reactivity, detail its primary application in

forming hydrophobic, self-assembled monolayers, and provide actionable protocols for its use,

all while adhering to the highest standards of scientific integrity and safety.

Part 1: Physicochemical and Structural Profile
The efficacy of n-octyldimethyl(dimethylamino)silane originates from its distinct molecular

architecture and resulting physicochemical properties. The covalent bond between silicon and

nitrogen is highly susceptible to hydrolysis, making the dimethylamino group an excellent

leaving group upon reaction with surface hydroxyls.[1] Concurrently, the aliphatic eight-carbon

chain provides a durable, low-energy surface functionality.[2]
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A summary of its key properties is presented below for quick reference.

Property Value Source(s)

CAS Number 110348-62-4 [2][3][4][5]

Molecular Formula C₁₂H₂₉NSi [1][2][3]

Molecular Weight 215.45 g/mol [2][3][5]

Appearance
Clear, colorless to straw-

colored liquid
[1][3]

Odor Acrid, amine-like [1]

Density 0.80 g/mL [2][3][5]

Boiling Point 94-96 °C @ 10 mm Hg [1][2]

Flash Point 69 °C (156 °F) [1][2][5][6]

Refractive Index (n20/D) 1.4347 [1][2][6]

Solubility

Reacts with water and protic

solvents; soluble in organic

solvents

[1][7]

Hydrolytic Sensitivity
High; reacts with moisture to

liberate dimethylamine
[1][6][8]

Part 2: Synthesis and Reaction Mechanisms
A. Proposed Synthesis Pathway
While detailed synthesis literature is proprietary, the formation of n-

octyldimethyl(dimethylamino)silane can be logically inferred from standard organosilane

chemistry. The most viable pathway involves the nucleophilic substitution reaction between

octyldimethylchlorosilane and a slight excess of dimethylamine. The reaction is typically

conducted in an anhydrous, non-protic solvent to prevent premature hydrolysis of the

chlorosilane reactant and the aminosilane product. A tertiary amine base, such as

triethylamine, is often added to scavenge the hydrochloric acid byproduct, forming a salt that

can be easily filtered off.
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Mechanism of covalent surface attachment.

Part 3: Core Applications and Experimental Protocol
The robust and hydrophobic surfaces created by this silane are leveraged across numerous

scientific disciplines. [2]Applications include creating water-repellent coatings, anti-stiction

layers in microelectronics, and passivating surfaces in medical devices and diagnostic tools to

prevent non-specific binding. [2]

Detailed Experimental Protocol: Hydrophobic
Functionalization of a Glass Surface
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This protocol provides a reliable method for creating a hydrophobic surface on a standard glass

microscope slide. The central principle is the exclusion of water until the covalent monolayer is

formed, preventing undesirable polymerization of the silane in solution.

Materials:

n-Octyldimethyl(dimethylamino)silane (≥95% purity)

Anhydrous Toluene (or other suitable anhydrous solvent like hexane)

Isopropanol

Concentrated Sulfuric Acid (H₂SO₄)

30% Hydrogen Peroxide (H₂O₂)

Deionized Water

Nitrogen or Argon gas source

Glass microscope slides

Glass staining jars or beakers

Oven capable of 110-120 °C

Workflow:

Substrate Cleaning and Hydroxylation (Critical Step):

Causality: This step removes organic contaminants and generates a dense layer of

surface hydroxyl (-OH) groups, which are the reaction sites for the silane. Piranha solution

is highly effective but extremely hazardous.

a. Place glass slides in a glass container.

b. Prepare Piranha solution by slowly and carefully adding 1 part H₂O₂ to 3 parts

concentrated H₂SO₄. (Extreme Caution: Highly corrosive and exothermic reaction. Use a
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fume hood and appropriate PPE).

c. Immerse slides in the solution for 30-60 minutes.

d. Decant the Piranha solution and rinse the slides extensively with deionized water.

e. Rinse with isopropanol and dry under a stream of nitrogen or argon.

f. Place the slides in an oven at 120 °C for at least 1 hour to ensure a completely dry,

activated surface.

Silanization Procedure:

Causality: The reaction must be performed in an anhydrous environment to prevent the

silane from reacting with water instead of the substrate surface. An inert atmosphere

displaces ambient moisture. [1][4] * a. In a clean, dry glass container inside a glove box or

under a positive pressure of nitrogen/argon, prepare a 1-2% (v/v) solution of n-

octyldimethyl(dimethylamino)silane in anhydrous toluene.

b. Transfer the hot, dry slides directly from the oven into the silane solution.

c. Allow the reaction to proceed for 2-4 hours at room temperature with gentle agitation.

Rinsing and Curing:

Causality: Rinsing removes any physisorbed (non-covalently bonded) silane molecules.

Curing helps to anneal the monolayer and remove any residual solvent.

a. Remove the slides from the silanization solution and rinse thoroughly with fresh

anhydrous toluene to remove excess reagent.

b. Rinse with isopropanol to remove the toluene.

c. Dry the slides under a stream of nitrogen.

d. Bake the slides at 110 °C for 30-60 minutes to cure the monolayer.

Verification:
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The surface should now be visibly hydrophobic. A simple test is to place a droplet of

deionized water on the surface. A high contact angle (>90 degrees) indicates successful

functionalization.
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Experimental workflow for surface hydrophobization.
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Part 4: Safety and Handling
n-Octyldimethyl(dimethylamino)silane is a reactive chemical that requires careful handling.

Hazards: The compound is classified as a combustible liquid and causes severe skin burns

and eye damage. [1][4][5][9]Inhalation of vapors may cause respiratory tract irritation. [1][9]*

Reactivity: It reacts readily with water and moisture in the air to release flammable and

irritating dimethylamine vapor. [1]It is incompatible with strong acids, alcohols, and oxidizing

agents. [1]* Handling: All transfers and handling should be performed under a dry, inert

atmosphere of nitrogen or argon. [4][9]Use chemical-resistant gloves (neoprene or nitrile),

chemical goggles or a face shield, and appropriate protective clothing. [1]Ensure good

ventilation or work within a fume hood. [9]* Storage: Store in a cool, dry place in tightly

sealed containers under an inert atmosphere to maintain its integrity and prevent

degradation. [1]

Conclusion
n-Octyldimethyl(dimethylamino)silane is more than a mere chemical reagent; it is a precision

tool for the rational design of surfaces. Its predictable reactivity, coupled with the durable and

functional properties of the resulting monolayer, provides scientists and engineers with a

reliable method to control hydrophobicity, adhesion, and biocompatibility. From fundamental

surface science research to the development of next-generation medical devices and

diagnostic platforms, a thorough understanding of its chemistry and handling is essential for

unlocking its full potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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